Cas no 2138275-01-9 (1H-2-Benzopyran-3-carboxylic acid, 6-fluoro-1-oxo-, methyl ester)

• Product Name: 1H-2-Benzopyran-3-carboxylic acid, 6-fluoro-1-oxo-, methyl ester
• CAS No: 2138275-01-9
• MF: C₁₁H₇FO₄
• MW: 222.169286966324
• CID: 5260615
• Update Time: 2025-07-15

1H-2-Benzopyran-3-carboxylic acid, 6-fluoro-1-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carboxylic acid, 6-fluoro-1-oxo-, methyl ester

• Inchi： 1S/C11H7FO4/c1-15-11(14)9-5-6-4-7(12)2-3-8(6)10(13)16-9/h2-5H,1H3
• InChI Key： WVJWWORXHUMDOI-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)OC(=O)C2=CC=C(F)C=C2C=1

Additional information on 1H-2-Benzopyran-3-carboxylic acid, 6-fluoro-1-oxo-, methyl ester

Recent Advances in the Study of 1H-2-Benzopyran-3-carboxylic Acid, 6-Fluoro-1-Oxo-, Methyl Ester (CAS: 2138275-01-9)

The compound 1H-2-Benzopyran-3-carboxylic acid, 6-fluoro-1-oxo-, methyl ester (CAS: 2138275-01-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzopyran scaffold and fluoro-substituted moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of investigation has been the synthesis and optimization of this compound. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for subsequent pharmacological evaluations. The introduction of the fluoro group at the 6-position has been particularly noted for its impact on the compound's bioavailability and metabolic stability, making it a valuable candidate for further study.

Pharmacological studies have revealed that 1H-2-Benzopyran-3-carboxylic acid, 6-fluoro-1-oxo-, methyl ester exhibits notable anti-inflammatory and antimicrobial activities. In vitro assays demonstrated its ability to inhibit key inflammatory mediators, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its antimicrobial activity against a range of Gram-positive and Gram-negative bacteria positions it as a promising candidate for addressing antibiotic resistance.

Recent advancements in molecular docking and computational chemistry have provided insights into the compound's mechanism of action. Simulations indicate that it binds selectively to specific protein targets involved in inflammatory pathways, thereby modulating their activity. These findings are supported by experimental data, which show a dose-dependent inhibition of target proteins in cell-based assays.

Despite these promising results, challenges remain in the development of this compound. Issues such as solubility, toxicity, and in vivo stability need to be addressed to advance it to preclinical trials. Researchers are currently exploring structural modifications and formulation strategies to overcome these hurdles.

In conclusion, 1H-2-Benzopyran-3-carboxylic acid, 6-fluoro-1-oxo-, methyl ester represents a compelling area of research in chemical biology and drug discovery. Its unique chemical structure and promising pharmacological profile make it a valuable candidate for further investigation. Continued research efforts are expected to elucidate its full therapeutic potential and pave the way for its development into a clinically relevant drug.